Cas no 67127-72-4 (3-ethoxy-2-hydroxybenzoic acid)
3-Ethoxy-2-hydroxybenzoic acid is a substituted benzoic acid derivative characterized by the presence of ethoxy and hydroxyl functional groups at the 3- and 2-positions, respectively. This compound is of interest in organic synthesis and pharmaceutical research due to its versatile reactivity, particularly as an intermediate in the preparation of more complex molecules. The ethoxy group enhances solubility in organic solvents, while the hydroxyl and carboxyl functionalities provide sites for further chemical modifications. Its structural features make it valuable for applications in medicinal chemistry, where it may serve as a building block for bioactive compounds. The product is typically supplied with high purity to ensure consistent performance in synthetic workflows.

67127-72-4 structure
Product name:3-ethoxy-2-hydroxybenzoic acid
CAS No:67127-72-4
MF:C9H10O4
MW:182.173
CID:3029369
3-ethoxy-2-hydroxybenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-ETHOXY-2-HYDROXY-BENZOIC ACID
- 3-ethoxy-2-hydroxybenzoic acid
-
- Inchi: InChI=1S/C9H10O4/c1-2-13-7-5-3-4-6(8(7)10)9(11)12/h3-5,10H,2H2,1H3,(H,11,12)
- InChI Key: PKYUNJWBVAXPMG-UHFFFAOYSA-N
- SMILES: CCOC1=CC=CC(=C1O)C(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
3-ethoxy-2-hydroxybenzoic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Apollo Scientific | OR952884-250mg |
3-Ethoxy-2-hydroxy-benzoic acid |
67127-72-4 | 95% | 250mg |
£225.00 | 2023-09-01 | |
A2B Chem LLC | AI54746-1g |
3-Ethoxy-2-hydroxy-benzoic acid |
67127-72-4 | 97% | 1g |
$254.00 | 2024-04-19 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ7891-500mg |
3-ethoxy-2-hydroxybenzoic acid |
67127-72-4 | 95% | 500mg |
¥1274.0 | 2024-04-17 | |
A2B Chem LLC | AI54746-3mg |
3-Ethoxy-2-hydroxy-benzoic acid |
67127-72-4 | 3mg |
$105.00 | 2023-12-30 | ||
abcr | AB462238-5g |
3-Ethoxy-2-hydroxybenzoic acid; . |
67127-72-4 | 5g |
€1252.00 | 2025-02-19 | ||
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ7891-100mg |
3-ethoxy-2-hydroxybenzoic acid |
67127-72-4 | 95% | 100mg |
¥576.0 | 2024-04-17 | |
abcr | AB462238-1g |
3-Ethoxy-2-hydroxybenzoic acid; . |
67127-72-4 | 1g |
€388.50 | 2025-02-19 | ||
A2B Chem LLC | AI54746-500mg |
3-Ethoxy-2-hydroxy-benzoic acid |
67127-72-4 | 97% | 500mg |
$192.00 | 2024-04-19 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ7891-1G |
3-ethoxy-2-hydroxybenzoic acid |
67127-72-4 | 95% | 1g |
¥ 1,755.00 | 2023-03-13 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1109261-5g |
3-ethoxy-2-hydroxybenzoic acid |
67127-72-4 | 98+% | 5g |
¥11601.00 | 2024-05-04 |
3-ethoxy-2-hydroxybenzoic acid Related Literature
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1. A tetra-nuclear Cu(ii) complex of amide-imine conjugate: highly-selective ESIPT-based probe for OCl?Jayanta Das,Sabyasachi Ta,Debasis Das New J. Chem. 2023 47 18126
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:67127-72-4)3-ethoxy-2-hydroxybenzoic acid

Purity:99%
Quantity:1g
Price ($):243.0